Cas no 16425-04-0 (2-(3-methylbutyl)cyclopentan-1-one)

• Product name: 2-(3-methylbutyl)cyclopentan-1-one
• CAS No: 16425-04-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 98598

2-(3-methylbutyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2-(3-methylbutyl)-
• 2-(3-methylbutyl)cyclopentan-1-one
• 2-Isoamylcyclopentanone
• 2-Isoamylcyclopentanon

• Inchi： InChI=1S/C10H18O/c1-8(2)6-7-9-4-3-5-10(9)11/h8-9H,3-7H2,1-2H3
• InChI Key： ABCLHVMFOGJNHO-UHFFFAOYSA-N
• SMILES： CC(C)CCC1CCCC1=O

Computed Properties

• Exact Mass: 154.13600

Experimental Properties

• PSA: 17.07000
• LogP: 2.79180

Additional information on 2-(3-methylbutyl)cyclopentan-1-one

Introduction to 2-(3-methylbutyl)cyclopentan-1-one (CAS No. 16425-04-0)

2-(3-methylbutyl)cyclopentan-1-one, with the CAS number 16425-04-0, is a cyclic ketone that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a cyclopentane ring with a ketone group and a 3-methylbutyl substituent. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 2-(3-methylbutyl)cyclopentan-1-one is C₁₀H₁₈O, and its molecular weight is approximately 154.25 g/mol. The compound is typically a colorless liquid with a characteristic odor. Its boiling point is around 190°C, and it has a density of about 0.86 g/cm³ at room temperature. These properties make it suitable for use in a variety of chemical processes and reactions.

In the realm of organic synthesis, 2-(3-methylbutyl)cyclopentan-1-one serves as an important building block for the preparation of more complex molecules. Its cyclopentane ring and ketone functionality provide multiple points of reactivity, enabling chemists to introduce various functional groups through selective transformations. For instance, the ketone group can be reduced to an alcohol or converted into an ester or amide, while the alkyl substituent can undergo substitution or elimination reactions.

Recent studies have highlighted the potential applications of 2-(3-methylbutyl)cyclopentan-1-one in pharmaceutical research. One notable area of interest is its use as a precursor for the synthesis of bioactive compounds. For example, researchers at the University of California have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. These findings suggest that 2-(3-methylbutyl)cyclopentan-1-one could serve as a valuable starting material for the development of new therapeutic agents.

In addition to its pharmaceutical applications, 2-(3-methylbutyl)cyclopentan-1-one has also been explored for its potential in materials science. Its unique combination of cyclic and linear structures makes it suitable for the synthesis of polymers with tailored properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have developed novel copolymers using this compound as a monomer, resulting in materials with enhanced mechanical strength and thermal stability. These polymers have shown promise in applications such as coatings, adhesives, and biomedical devices.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-(3-methylbutyl)cyclopentan-1-one have shown that it exhibits low toxicity to aquatic organisms and has minimal environmental persistence. This favorable profile makes it an attractive option for green chemistry initiatives aimed at reducing the ecological footprint of chemical processes.

In conclusion, 2-(3-methylbutyl)cyclopentan-1-one (CAS No. 16425-04-0) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an important intermediate in various chemical processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.